Cas no 109532-22-1 (Ethanone,1-(2-amino-3-methylphenyl)-2-chloro-)
109532-22-1 structure
Product Name:Ethanone,1-(2-amino-3-methylphenyl)-2-chloro-
CAS No:109532-22-1
MF:C9H10ClNO
MW:183.634801387787
CID:128467
PubChem ID:10631328
Update Time:2025-04-18
Ethanone,1-(2-amino-3-methylphenyl)-2-chloro- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(2-amino-3-methylphenyl)-2-chloro-
- 1-(2-amino-3-methylphenyl)-2-chloroethanone
- Ethanone, 1-(2-amino-3-methylphenyl)-2-chloro- (9CI)
- DTXSID10442694
- 109532-22-1
- 1-(2-AMINO-3-METHYLPHENYL)-2-CHLORO-ETHANONE
- SCHEMBL7547154
-
- Inchi: 1S/C9H10ClNO/c1-6-3-2-4-7(9(6)11)8(12)5-10/h2-4H,5,11H2,1H3
- InChI Key: YRFVDEZFRYNBGG-UHFFFAOYSA-N
- SMILES: ClCC(C1C=CC=C(C)C=1N)=O
Computed Properties
- Exact Mass: 183.0452
- Monoisotopic Mass: 183.0450916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.09
- LogP: 2.57990
Ethanone,1-(2-amino-3-methylphenyl)-2-chloro- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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